Cas no 727388-91-2 (4H-1-Benzopyran-4-one, 3,5,6,7,8-pentahydroxy-2-phenyl-)

4H-1-Benzopyran-4-one, 3,5,6,7,8-pentahydroxy-2-phenyl- structure
727388-91-2 structure
Product Name:4H-1-Benzopyran-4-one, 3,5,6,7,8-pentahydroxy-2-phenyl-
CAS No:727388-91-2
MF:C15H10O7
MW:302.235704898834
CID:543498
PubChem ID:25087106
Update Time:2025-04-19

4H-1-Benzopyran-4-one, 3,5,6,7,8-pentahydroxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 3,5,6,7,8-pentahydroxy-2-phenyl-
    • 3,5,6,7,8-pentahydroxy-2-phenylchromen-4-one
    • 3,5,6,7,8-Pentahydroxy-2-phenyl-4H-1-benzopyran-4-one
    • 3,5,6,7,8-Pentahydroxy-2-phenyl-4H-chromen-4-one
    • Pentahydroxyflavone
    • SCHEMBL316143
    • 727388-91-2
    • DTXSID80648686
    • Peflavit
    • Inchi: 1S/C15H10O7/c16-8-7-9(17)12(20)14(6-4-2-1-3-5-6)22-15(7)13(21)11(19)10(8)18/h1-5,16,18-21H
    • InChI Key: RNKSNQNKTRGJSZ-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=C(C(C2C(=C(C(=C(C1=2)O)O)O)O)=O)O

Computed Properties

  • Exact Mass: 302.04265265g/mol
  • Monoisotopic Mass: 302.04265265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 127Ų

4H-1-Benzopyran-4-one, 3,5,6,7,8-pentahydroxy-2-phenyl- Related Literature

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